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Method Comparison at a Glance

The table below summarizes the key performance parameters for the HPLC and UV Spectrophotometric

methods as reported in the literature.

Parameter HPLC Method [1]
UV Spectrophotometric
Method [1]

Advanced LC-MS/MS
Method [2]

Analytical
Principle

Separation by reverse-

phase chromatography

UV light absorption at a

specific wavelength

Separation plus mass-to-

charge ratio detection

Linearity
Range

10.00 - 70.00 µg/mL [1] 2.50 - 17.50 µg/mL [1] 1.0 - 230 ng/mL (for multiple

antidepressants) [2]

Detection
Wavelength

UV (specific wavelength

not stated)

239 nm [1] Mass spectrometry (MRM

mode) [2]

Precision
(RSD)

< 1.5% (inter and intra-

day) [1]

< 1.5% (inter and intra-

day) [1]

% CV ≤ 20% for all analytes

[2]

Accuracy (%
Recovery)

100.70 - 101.35% [1] 98.48 - 98.65% [1] Correlates with known

therapeutic ranges [2]
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Parameter HPLC Method [1]
UV Spectrophotometric
Method [1]

Advanced LC-MS/MS
Method [2]

Limit of
Detection
(LOD)

Information not available

in search results

Information not available

in search results

Applicable to sub-

therapeutic levels (ng/mL)
[2]

Key
Advantage

High accuracy and
precision; robust for

quality control.

Simplicity, speed, and
cost-effectiveness.

Ultra-high sensitivity and
specificity; capable of multi-

analyte panels [2].

Experimental Protocols

Here are the detailed methodologies for the key experiments cited in the comparison table.

Detailed HPLC Protocol [1]

Column: Reversed-phase ACE C18 column.

Mobile Phase: A mixture of 0.30% triethylamine solution and acetonitrile in a 55:45 (v/v) ratio. The
pH of this mixture is adjusted to 6.6 using 10% ortho-phosphoric acid.

Flow Rate: 1.0 mL/min.
Temperature: The column oven is maintained at 25°C.

Sample Preparation: Standards and tablet samples are prepared within the linearity range of 10.00-
70.00 µg/mL.

Validation: The method was validated for linearity, precision, accuracy, and specificity according to
International Conference on Harmonization (ICH) guidelines.

Detailed UV Spectrophotometry Protocol [1]

Wavelength: Analysis is performed at 239 nm.

Sample Preparation: Standard and tablet sample solutions are prepared to fall within the
concentration range of 2.50-17.50 µg/mL.

Validation: The method was validated for the same parameters as the HPLC method, showing high
precision and acceptable accuracy.
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Advanced LC-MS/MS Protocol [2]

Sample Volume: Uses only 20 µL of human serum.
Sample Preparation: An automated, simple protein precipitation step is performed using a robotic

liquid handler.
Chromatography: Utilizes liquid chromatography for initial separation.

Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring
(MRM) mode provides ultimate specificity and sensitivity for detecting citalopram and other

antidepressants at nanogram-per-milliliter levels.

Workflow and Decision Pathway

To help visualize the process of selecting and applying these methods, the following diagram outlines a

general analytical workflow and decision logic.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9902619/
https://www.smolecule.com/products/s523860?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Analyze
Citalopram

What is the primary
analysis goal?

Routine Quality Control
in Formulations

Formulation
Analysis

Trace Analysis in
Biological Fluids

Bioanalysis
(Serum/Plasma)

UV Spectrophotometry

Goal: Simplicity

HPLC

Goal: High
Precision

LC-MS/MS

Fast, cost-effective result
for quality check

Highly accurate and precise
quantitative result

Highly sensitive and specific
result for low concentrations

Click to download full resolution via product page

Recommendations for Researchers

For Routine Quality Control: The HPLC method is the most suitable for the analysis of tablet
formulations due to its superior accuracy, precision, and robustness, despite requiring more

sophisticated instrumentation [1].
For Rapid, Cost-Effective Analysis: The UV Spectrophotometric method is an excellent choice

when high throughput and low cost are priorities, and when the sample is a simple formulation without
interfering compounds [1] [3].
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For Advanced Clinical & Research Applications: LC-MS/MS is the unequivocal choice for

quantifying citalopram in biological fluids like serum or plasma, due to its unparalleled sensitivity and
specificity at low concentrations, and its ability to run multi-analyte panels simultaneously [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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